{[3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid

• IUPAC Name: 2-[(3-ethoxycarbonyl-2-phenyl-1-benzofuran-5-yl)oxy]acetic acid
• InChI: InChI=1S/C19H16O6/c1-2-23-19(22)17-14-10-13(24-11-16(20)21)8-9-15(14)25-18(17)12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,20,21)
• InChI Key: FKZWOGDCHZTJPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC(=O)O)C3=CC=CC=C3
• Molecular Formula: C19H16O6
• Molecular Weight: 340.3 g/mol

Description

“{[3-(Ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid” is a chemical compound with the molecular formula C19H16O6. It has an average mass of 340.327 Da and a monoisotopic mass of 340.094696 Da.

Synthesis Analysis

The synthesis of benzofuran derivatives, such as “{[3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid”, has been a topic of interest in recent years. A common method involves the reaction of 3-hydroxy-3H-benzofuran-2-one, which can yield various phenol derivatives through a domino reaction involving the first Friedel-alkylation and subsequent intramolecular lactonization.

Molecular Structure Analysis

The molecular structure of “{[3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid” consists of 19 carbon atoms, 16 hydrogen atoms, and 6 oxygen atoms. The structure includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The Knoevenagel Condensation is a common reaction involving “{[3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid”. This reaction involves the condensation of carbon acid compounds with aldehydes to afford α,β-unsaturated compounds.

Physical And Chemical Properties Analysis

“{[3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid” has a density of 1.3±0.1 g/cm3, a boiling point of 542.6±50.0 °C at 760 mmHg, and a flash point of 281.9±30.1 °C. It has 6 hydrogen bond acceptors, 1 hydrogen bond donor, and 7 freely rotating bonds.

Scientific Research Applications

Microbial Surfactants and Bioremediation

Microbial surfactants play a crucial role in environmental bioremediation. . {[3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid could potentially be employed in microbial surfactant formulations to enhance the degradation of hydrophobic pollutants, aiding in the cleanup of contaminated soil and water.

Microfluidic Systems for Biotechnology Research

In the realm of biotechnology, microfluidic systems have gained prominence due to their precision and scalability. . {[3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid might find applications in these microfluidic systems, enabling efficient enzymatic reactions or cell-based assays.

Future Directions

Benzofuran compounds, including “{[3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl]oxy}acetic acid”, have potential applications in many aspects due to their biological activities. They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.